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Compound of Interest

Compound Name: Acetyl benzoyl peroxide

Cat. No.: B1595700 Get Quote

An In-depth Technical Guide to the Physical Properties of Acetyl Benzoyl Peroxide

This guide provides a comprehensive technical overview of the core physical properties of

acetyl benzoyl peroxide. Designed for researchers, scientists, and professionals in drug

development, this document synthesizes fundamental data with practical insights into the

handling and application of this highly reactive compound. Our focus is on the causality behind

its characteristics, ensuring a deep understanding of its behavior for safe and effective

utilization in a laboratory and developmental setting.

Chemical Identity and Structure
Acetyl benzoyl peroxide, also known by synonyms such as Acetozone, is an asymmetric

organic peroxide.[1][2][3] Its structure, containing a reactive peroxide bridge (-O-O-) flanked by

an acetyl and a benzoyl group, is fundamental to its high reactivity and utility as a radical

initiator and potent oxidizing agent.
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Identifier Value Source(s)

IUPAC Name acetyl benzenecarboperoxoate [1]

CAS Number 644-31-5 [1][2][4]

Molecular Formula C₉H₈O₄ [1][5][6]

Molecular Weight 180.16 g/mol [1][2][5]

Canonical SMILES
CC(=O)OOC(=O)C1=CC=CC=

C1
[4][5]

InChI Key
PDAVOLCVHOKLEO-

UHFFFAOYSA-N
[4][5]

Core Physical Properties
The physical state of acetyl benzoyl peroxide dictates its handling, storage, and application

protocols. In its pure form, it is a white crystalline solid, often appearing as needles.[1][4][7]

However, due to its inherent instability, it is frequently supplied commercially as a solution

containing less than 40% of the active compound in a nonvolatile solvent to mitigate its

reactivity.[1][3][8][9]
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Property Value
Comments and
Experimental
Context

Source(s)

Physical Form
White crystalline solid

(needles)

The crystalline nature

necessitates careful

handling to avoid

friction or grinding,

which can lead to

decomposition.[1][4]

[10]

[1][4][7]

Melting Point 37 °C (98.6 °F)

The low melting point

signifies its thermal

sensitivity.

Experiments must be

conducted with

precise temperature

control, as heating

can initiate rapid,

potentially explosive

decomposition.

[1][2][5]

Boiling Point
130 °C (266 °F) at 19

mm Hg

This value is reported

at reduced pressure

(19 Torr or ~2.5 kPa).

Attempting to

determine the boiling

point at atmospheric

pressure would result

in violent

decomposition before

boiling is achieved.

[1][2][10]

Density ~1.222 g/cm³

This density is for the

solid material and is a

key parameter for

formulation

calculations.

[6][8][11]
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Solubility Profile
The solubility of acetyl benzoyl peroxide is a critical factor in its formulation for various

applications, including as a disinfectant or bleaching agent.[3][4] The polarity difference

between the acetyl and benzoyl moieties results in moderate to low solubility in a range of

solvents.
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Solvent Solubility
Implications for
Use

Source(s)

Water 639 mg/L at 25 °C

Low aqueous

solubility impacts its

use in aqueous

systems, often

requiring co-solvents

or formulation as an

emulsion or

suspension.

[1][10]

Ethers Moderately soluble

Good solubility allows

for use in organic

synthesis where

ethers are common

reaction media.

[1][4][8]

Chloroform Moderately soluble

A common solvent for

analytical

characterization, such

as NMR or IR

spectroscopy.

[1][4][8]

Carbon Tetrachloride Moderately soluble

Historically used as a

solvent, though its use

is now restricted due

to toxicity.

[1][4][8]

Alcohols Slightly soluble

Limited solubility

requires careful

solvent selection for

formulations

containing alcohols.

[1][4][8]

Mineral Oils Slightly soluble

This property is

relevant for its

application in

bleaching food oils.[4]

[12]

[1][4][8]
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Stability and Thermal Decomposition
As with all organic peroxides, the defining characteristic of acetyl benzoyl peroxide is its

thermal instability. The oxygen-oxygen single bond is weak and susceptible to homolytic

cleavage upon energy input from heat, shock, or friction, leading to the formation of highly

reactive free radicals.

This decomposition is exothermic and can self-accelerate, posing a significant explosion

hazard if not properly controlled.[8][13] The compound is known to decompose, potentially

explosively, if heated quickly, subjected to grinding, or compressed.[1][4][10] Furthermore, it is

reactive with water, which causes decomposition and heat generation.[3][4][8] For this reason,

the pure compound must be stored in a cool, well-ventilated place away from heat sources and

incompatible materials such as reducing agents, with which it can react vigorously.[4][8][10]

The thermal decomposition process is a critical aspect of its function as a radical initiator. The

initial cleavage of the O-O bond is the rate-determining step, followed by subsequent reactions

of the resulting radicals.

Acetyl Benzoyl Peroxide
(C₆H₅COOOC(O)CH₃)

Benzoyloxy Radical
(C₆H₅COO•)

+
Acetoxy Radical

(CH₃COO•)

Δ (Heat)
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Phenyl Radical (C₆H₅•)
+

CO₂
Decarboxylation

Methyl Radical (CH₃•)
+

CO₂

Decarboxylation
Secondary Reaction Products
(e.g., Biphenyl, Toluene, etc.)

Radical Combination
&

Propagation

Radical Combination
&

Propagation
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Caption: Thermal decomposition pathway of acetyl benzoyl peroxide.

Experimental Protocol: Melting Point Determination
Determining the melting point of a thermally sensitive compound like acetyl benzoyl peroxide
requires stringent safety protocols. This procedure is designed to minimize risk while obtaining

an accurate measurement.
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Causality Statement: A capillary melting point apparatus is used for its precise temperature

control and the small sample size required, which significantly reduces the hazard associated

with heating a potentially explosive substance. The use of a blast shield is a mandatory

precaution.

Methodology:

Preparation: Ensure the melting point apparatus is clean and calibrated. Place a blast shield

in front of the apparatus.

Sample Loading: Under a fume hood and wearing appropriate personal protective equipment

(PPE), including safety glasses, a lab coat, and gloves, carefully load a small amount of

crystalline acetyl benzoyl peroxide into a capillary tube. The sample should be no more

than 1-2 mm high.

Expert Insight: Do not grind the sample to load it. Grinding can initiate decomposition. Use

a gentle tapping motion to pack the crystals.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating Protocol:

Set a rapid heating rate (e.g., 10-15 °C/min) to approach the expected melting point of 37

°C.

Approximately 10 °C below the expected melting point, reduce the heating rate to 1-2

°C/min. This slow ramp rate is crucial for observing the exact melting range accurately.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (onset of melting) and the temperature at which the

entire sample becomes a clear liquid (completion of melting). This range is the melting point.

Shutdown and Disposal: After the measurement is complete, allow the apparatus to cool

down completely. Dispose of the used capillary tube and any waste material according to

hazardous waste protocols for reactive organic peroxides. Do not discard in regular trash.
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Summary of Safety and Handling
The physical properties of acetyl benzoyl peroxide classify it as a hazardous material

requiring specialized handling.

Thermal Sensitivity: Store in a cool, dark, well-ventilated area, away from heat, sparks, and

direct sunlight.[10] The recommended maximum storage temperature is typically 38°C or

lower.[10]

Shock Sensitivity: Avoid friction, grinding, and impact, especially in its pure, solid form.[3][4]

[7]

Reactivity: Keep away from incompatible materials, especially reducing agents, strong acids,

bases, and metals.[4][8][13]

Irritant: As a powerful oxidizing agent, it is irritating and corrosive to the skin, eyes, and

mucous membranes.[1][4][9][14] Always use appropriate PPE, including chemical-resistant

gloves and safety goggles.[14][15]

This guide provides a foundational understanding of the physical properties of acetyl benzoyl
peroxide, grounded in authoritative data. For any laboratory application, this information must

be supplemented by a thorough review of the specific Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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